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Compound of Interest

Compound Name: Albendazole-d3

Cat. No.: B1528130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Albendazole-d3, a deuterated

isotopologue of the broad-spectrum anthelmintic agent, Albendazole. This document details its

chemical properties, its primary application as an internal standard in bioanalytical methods,

and the metabolic pathways of its parent compound.

Chemical Structure and Physicochemical Properties
Albendazole-d3 is a stable, isotopically labeled form of Albendazole where three hydrogen

atoms on the methyl ester group are replaced by deuterium. This substitution results in a

molecule that is chemically identical to Albendazole in its reactivity but possesses a higher

molecular weight, making it an ideal internal standard for mass spectrometry-based quantitative

analyses.

Chemical Formula: C₁₂H₁₂D₃N₃O₂S[1][2][3]

Molecular Weight: 268.35 g/mol [2][4]

IUPAC Name: trideuteriomethyl N-(6-propylsulfanyl-1H-benzimidazol-2-yl)carbamate

CAS Number: 1353867-92-1

Synonyms: SKF-62979-d3, Albendazole-(methyl-d3), N-[6-(Propylthio)-1H-benzimidazol-2-

yl]carbamic Acid Methyl-d3 Ester
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Property Value/Description

Appearance White solid

Purity Typically >98%

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Storage Conditions
2-8°C for short-term, -20°C to -80°C for long-

term storage

Application in Bioanalytical Methods
The primary utility of Albendazole-d3 is as an internal standard (IS) in the quantification of

Albendazole and its primary metabolites, Albendazole sulfoxide (ABZSO) and Albendazole

sulfone (ABZSO₂), in biological matrices. Its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) methods allows for accurate and precise measurements by

correcting for variations in sample preparation and instrument response.

Experimental Protocol: Quantification of Albendazole
and Albendazole Sulfoxide in Human Plasma by LC-
MS/MS
This protocol is a representative example of how Albendazole-d3 is used in a bioanalytical

setting.

Objective: To determine the concentration of Albendazole (ABZ) and its active metabolite,

Albendazole sulfoxide (ABZSO), in human plasma.

Materials:

Albendazole (ABZ) and Albendazole sulfoxide (ABZSO) reference standards

Albendazole-d3 (ABZ-d3) and Albendazole sulfoxide-d5 (ABZSO-d5) as internal standards

(IS)

Human plasma (with Na-heparin as anticoagulant)
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HPLC-grade methanol and acetonitrile

Ammonium acetate

Solid Phase Extraction (SPE) cartridges

HPLC system coupled with a triple quadrupole mass spectrometer

Procedure:

Preparation of Standard and Quality Control (QC) Samples:

Prepare stock solutions of ABZ, ABZSO, ABZ-d3, and ABZSO-d5 in methanol.

Prepare working solutions by diluting the stock solutions. A combined working solution for

the internal standards (e.g., 10.0 ng/mL for ABZ-d3) is also prepared.

Spike blank human plasma with the working solutions to create calibration standards and

quality control samples at various concentrations.

Sample Extraction (Solid Phase Extraction - SPE):

To 100 µL of plasma sample (standard, QC, or unknown), add the internal standard

working solution.

Condition the SPE cartridges.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge to remove interferences.

Elute the analytes and internal standards from the cartridge.

Evaporate the eluate to dryness and reconstitute in the mobile phase.

LC-MS/MS Analysis:

Inject the reconstituted sample into the LC-MS/MS system.
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Chromatographic separation is typically achieved on a C18 column with a mobile phase

consisting of acetonitrile and an ammonium acetate buffer.

The mass spectrometer is operated in positive electrospray ionization (ESI) mode,

monitoring specific precursor-to-product ion transitions (Multiple Reaction Monitoring -

MRM) for each analyte and internal standard.

Data Analysis:

Quantify the analytes by calculating the peak area ratio of the analyte to its corresponding

deuterated internal standard.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of the unknown samples from the calibration curve.

Quantitative Data from Bioanalytical Method Validation
The following table summarizes typical performance characteristics of an LC-MS/MS method

using Albendazole-d3 as an internal standard for the analysis of Albendazole and its

metabolites.

Parameter Albendazole (ABZ)
Albendazole
Sulfoxide (ABZSO)

Reference

Linear Range 0.200–50.0 ng/mL 3.00–600 ng/mL

Mean Recovery

(Analyte)
88.00% 88.25%

Mean Recovery (IS) 97.54% (ABZ-d3) 91.57% (ABZSO-d5)

Intra-day Precision

(%RSD)
1.11% - 6.64% 1.11% - 6.64%

Inter-day Precision

(%RSD)
1.11% - 6.64% 1.11% - 6.64%

Accuracy (% Bias) 95.40% - 105.59% 95.40% - 105.59%
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Metabolic Pathway and Mechanism of Action of
Albendazole
Albendazole-d3 is a critical tool for studying the pharmacokinetics of Albendazole. Upon oral

administration, Albendazole is rapidly metabolized in the liver.

Albendazole Albendazole Sulfoxide (ABZSO)
(Active Metabolite)

Oxidation
(First-pass metabolism) Albendazole Sulfone (ABZSO2)

(Inactive Metabolite)
Oxidation

Click to download full resolution via product page

Metabolic pathway of Albendazole.

The primary mechanism of action of Albendazole involves its inhibitory effect on tubulin

polymerization in parasitic helminths. This disruption of microtubule formation leads to impaired

glucose uptake and depletion of glycogen stores, ultimately resulting in the parasite's death.
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Mechanism of action of Albendazole.

Conclusion
Albendazole-d3 is an indispensable tool for researchers and professionals in drug

development and pharmacokinetics. Its use as an internal standard ensures the reliability and

accuracy of bioanalytical methods for quantifying Albendazole and its metabolites. A thorough

understanding of its properties and applications, as outlined in this guide, is crucial for

conducting high-quality research in the field of anthelmintic drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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